Cas no 1226445-08-4 (2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile)

• Product Name: 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile
• CAS No: 1226445-08-4
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 6365906
• PubChem ID: 30564214
• Update Time: 2025-06-12

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile
• 1(2H)-Pyrazineacetonitrile, 3,4-dihydro-2,3-dioxo-4-phenyl-
• 2-(2,3-dioxo-4-phenylpyrazin-1-yl)acetonitrile
• AKOS024662050
• 1226445-08-4
• 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)acetonitrile
• F2580-0649

• Inchi： 1S/C12H9N3O2/c13-6-7-14-8-9-15(12(17)11(14)16)10-4-2-1-3-5-10/h1-5,8-9H,7H2
• InChI Key： UZAYYJJMEAZDIO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC#N)C=CN(C2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 401.0±47.0 °C(Predicted)
• pka: -0.61±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile

Recent Advances in the Study of 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile (CAS: 1226445-08-4)

In recent years, the compound 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile (CAS: 1226445-08-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrazine-dione scaffold, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile as a potent inhibitor of protein-protein interactions (PPIs) involved in inflammatory pathways. The researchers employed molecular docking and in vitro assays to demonstrate its high affinity for the target protein, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory therapeutics.

Another significant advancement was reported in ACS Chemical Biology (2024), where the compound was evaluated for its anticancer properties. The study revealed that 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile induces apoptosis in cancer cells by modulating the activity of key apoptotic regulators. The researchers also highlighted its selectivity towards cancer cells over normal cells, minimizing potential side effects.

From a synthetic chemistry perspective, a recent publication in Organic Letters (2023) presented an improved synthetic route for 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile, achieving higher yields and purity. The new method utilizes a one-pot cascade reaction, significantly reducing the number of steps and environmental impact compared to traditional approaches.

In summary, the growing body of research on 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)acetonitrile (CAS: 1226445-08-4) underscores its versatility and therapeutic potential. Future studies should focus on preclinical evaluations and structure-activity relationship (SAR) optimizations to further advance this promising compound towards clinical applications.